Cas no 64408-86-2 (1,3-Benzenedimethanol, 2,4,6-trichloro-5-methyl-)

• Product Name: 1,3-Benzenedimethanol, 2,4,6-trichloro-5-methyl-
• CAS No: 64408-86-2
• MF: C₉H₉Cl₃O₂
• MW: 255.52556014061
• CID: 1678924
• Update Time: 2024-09-03

1,3-Benzenedimethanol, 2,4,6-trichloro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedimethanol, 2,4,6-trichloro-5-methyl-

• Inchi： 1S/C9H9Cl3O2/c1-4-7(10)5(2-13)9(12)6(3-14)8(4)11/h13-14H,2-3H2,1H3
• InChI Key： ZDGSOZMZZINYJI-UHFFFAOYSA-N
• SMILES： C1(CO)=C(Cl)C(C)=C(Cl)C(CO)=C1Cl

Computed Properties

• Exact Mass: 253.96697

Experimental Properties

• Density: 1.510±0.06 g/cm3(Predicted)
• Boiling Point: 387.3±37.0 °C(Predicted)
• PSA: 40.46
• pka: 12.82±0.10(Predicted)